Cas no 2007908-62-3 ((S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl)

• Product Name: (S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl
• CAS No: 2007908-62-3
• MF: C₂₂H₂₉ClN₂O₃
• MW: 404.930265188217
• MDL: MFCD30470707
• CID: 4789260
• Update Time: 2025-06-27

(S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl Chemical and Physical Properties

Names and Identifiers

• (S)-1-PYRROLIDIN-2-(4'-HYDROXYBENZYL)-2-(N-CBZ-N-METHYL)AMINO-ETHANE HCL
• (S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl

• MDL： MFCD30470707
• InChI Key： YPFUPQQMMDGNND-VZYDHVRKSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N(C)[C@@](C)(CC1C=CC(=CC=1)O)N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 466
• Topological Polar Surface Area: 53

Additional information on (S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl

Introduction to (S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl (CAS No. 2007908-62-3)

(S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl (CAS No. 2007908-62-3) is a complex organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound, often referred to as (S)-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl, is characterized by its unique structural features and functional groups, which contribute to its diverse applications in medicinal chemistry, drug discovery, and biological studies.

The chemical structure of (S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl includes a pyrrolidine ring, a hydroxybenzyl group, and a protected amino group. The presence of these functional groups imparts specific chemical properties and reactivity patterns that are crucial for its potential therapeutic applications. The pyrrolidine ring provides structural rigidity and stability, while the hydroxybenzyl group can participate in hydrogen bonding and other intermolecular interactions. The N-cbz (carbobenzyloxy) protecting group ensures that the amino functionality remains inactive until desired for further chemical transformations.

Recent research has highlighted the importance of (S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity in modulating various biological pathways, including those involved in neurodegenerative diseases, cancer, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit specific enzymes involved in the progression of Alzheimer's disease.

The synthesis of (S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrrolidine ring, the introduction of the hydroxybenzyl group, and the protection of the amino functionality with the N-cbz group. Advanced synthetic techniques such as asymmetric synthesis and catalytic methods are often employed to achieve enantiomeric purity and enhance overall efficiency.

In addition to its potential as a therapeutic agent, (S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl is also valuable as an intermediate in the synthesis of other bioactive compounds. Its versatile structure allows for easy modification through various chemical reactions, making it a useful building block in combinatorial chemistry and high-throughput screening efforts.

The pharmacological properties of (S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl have been extensively studied using both in vitro and in vivo models. Preclinical studies have shown that this compound exhibits good bioavailability, favorable pharmacokinetic profiles, and low toxicity. These attributes make it an attractive candidate for further development into clinical trials.

Clinical trials involving derivatives of (S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl are currently underway to evaluate their safety and efficacy in treating various diseases. Early results from phase I trials have been promising, with several compounds showing significant therapeutic effects without major adverse side effects. These findings underscore the potential of this class of compounds to address unmet medical needs.

In conclusion, (S)-1-Pyrrolidin-2-(4'-hydroxybenzyl)-2-(N-cbz-N-methyl)amino-ethane hcl (CAS No. 2007908-62-3) is a multifaceted compound with broad applications in chemical and pharmaceutical research. Its unique structural features and functional groups make it an important molecule for developing novel therapeutic agents and exploring new biological pathways. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a key player in modern medicinal chemistry.